Cas no 2157388-07-1 (3-(2-methyl-2-phenylpropyl)azetidine)

• Product Name: 3-(2-methyl-2-phenylpropyl)azetidine
• CAS No: 2157388-07-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6182784
• PubChem ID: 165710564
• Update Time: 2025-06-14

3-(2-methyl-2-phenylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2-phenylpropyl)azetidine
• EN300-1877828
• 2157388-07-1

• Inchi： 1S/C13H19N/c1-13(2,8-11-9-14-10-11)12-6-4-3-5-7-12/h3-7,11,14H,8-10H2,1-2H3
• InChI Key： GRHYDKRIXJVRLU-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-methyl-2-phenylpropyl)azetidine

Comprehensive Overview of 3-(2-methyl-2-phenylpropyl)azetidine (CAS No. 2157388-07-1): Properties, Applications, and Research Insights

The compound 3-(2-methyl-2-phenylpropyl)azetidine (CAS No. 2157388-07-1) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring with a 2-methyl-2-phenylpropyl substituent, offering distinct steric and electronic properties. This article delves into its synthesis, physicochemical characteristics, and potential applications, while addressing trending topics such as drug discovery, small molecule therapeutics, and bioactive heterocycles.

From a synthetic chemistry perspective, 3-(2-methyl-2-phenylpropyl)azetidine exemplifies the growing interest in saturated nitrogen heterocycles, which are pivotal in medicinal chemistry due to their conformational rigidity and metabolic stability. Researchers have explored its utility as a building block for kinase inhibitors and GPCR-targeted compounds, aligning with the industry's focus on precision medicine. The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability, a hot topic in neuropharmacology.

Recent studies highlight the role of azetidine derivatives in addressing drug resistance, a critical challenge in oncology and infectious diseases. The 2-phenylpropyl moiety in 2157388-07-1 may enhance binding affinity to hydrophobic pockets in target proteins, a feature leveraged in fragment-based drug design. Computational modeling suggests its potential as a scaffold for allosteric modulators, reflecting the shift toward protein-protein interaction inhibitors in modern therapeutics.

Environmental and green chemistry considerations are also relevant for 3-(2-methyl-2-phenylpropyl)azetidine. Innovations in catalytic asymmetric synthesis have reduced the ecological footprint of its production, addressing the demand for sustainable chemical processes. Analytical techniques like HPLC-MS and NMR spectroscopy ensure high purity, meeting stringent standards for preclinical development.

In summary, CAS No. 2157388-07-1 represents a versatile intermediate with implications across biopharmaceutical innovation and material science. Its study intersects with trending queries such as "azetidines in CNS drugs" and "small molecule scaffolds 2024", underscoring its relevance in cutting-edge research. Future directions may explore its structure-activity relationships in immuno-oncology or neurodegenerative disease models, further solidifying its scientific value.